Cas no 4767-00-4 (3-(2-Benzothiazolylthio)propionic Acid)

• Product name: 3-(2-Benzothiazolylthio)propionic Acid
• CAS No: 4767-00-4
• MF: C₁₀H₉NO₂S₂
• MW: 239.3140
• MDL: MFCD00022878
• CID: 931206
• PubChem ID: 224561

3-(2-Benzothiazolylthio)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Benzothiazolylthio)propionic Acid
• 3-(1,3-benzothiazol-2-ylsulfanyl)propanoic acid
• 3-(1,3-Benzothiazol-2-ylthio)propanoic acid
• 3-(2-BENZOTHIAZOLYLTHIO)-PROPIONIC ACID
• 3-(Benzo[d]thiazol-2-ylthio)propanoic acid
• propanoic acid, 3-(2-benzothiazolylthio)-
• MLS000061470
• 3-(Benzothiazol-2-ylsulfanyl)-propionic acid
• SMR000069866
• 3-benzothiazol-2-ylthiopropanoic acid
• 3-(2-Benzothiazolylthio)propionicAcid
• Opera_ID_1
• beta-(2-Benzothiazolylmercapto)propionic acid
• ChemDiv2_003286
• CBKinase1_01

• MDL： MFCD00022878
• Inchi： 1S/C10H9NO2S2/c12-9(13)5-6-14-10-11-7-3-1-2-4-8(7)15-10/h1-4H,5-6H2,(H,12,13)
• InChI Key： DXSBAOMLHPFLMW-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C([H])C([H])=C([H])C([H])=C12)SC([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 239.00700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Melting Point: 147.0 to 150.0 deg-C
• Boiling Point: 442.7°C at 760 mmHg
• PSA: 103.73000
• LogP: 2.86310
• Solubility: Uncertain

3-(2-Benzothiazolylthio)propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

3-(2-Benzothiazolylthio)propionic Acid Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles